Cas no 83613-63-2 (ethyl 4H,5H,6H,7H,8H-thieno3,2-cazepine-2-carboxylate)

• Product Name: ethyl 4H,5H,6H,7H,8H-thieno3,2-cazepine-2-carboxylate
• CAS No: 83613-63-2
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• MDL: MFCD19688418
• CID: 5606400
• PubChem ID: 20481364
• Update Time: 2025-05-22

ethyl 4H,5H,6H,7H,8H-thieno3,2-cazepine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5,6,7,8-tetrahydro-4H-thieno[3,2-c]azepine-2-carboxylate (ACI)
• 4H-Thieno[3,2-c]azepine-2-carboxylic acid, 5,6,7,8-tetrahydro-, ethyl ester (9CI, ACI)
• ethyl 4H,5H,6H,7H,8H-thieno3,2-cazepine-2-carboxylate

• MDL： MFCD19688418
• Inchi： 1S/C11H15NO2S/c1-2-14-11(13)10-6-8-7-12-5-3-4-9(8)15-10/h6,12H,2-5,7H2,1H3
• InChI Key： PGODVPYDDUDZMZ-UHFFFAOYSA-N
• SMILES： O=C(C1=CC2CNCCCC=2S1)OCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on ethyl 4H,5H,6H,7H,8H-thieno3,2-cazepine-2-carboxylate

Research Brief on Ethyl 4H,5H,6H,7H,8H-thieno[3,2-c]azepine-2-carboxylate (CAS: 83613-63-2)

Ethyl 4H,5H,6H,7H,8H-thieno[3,2-c]azepine-2-carboxylate (CAS: 83613-63-2) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound belongs to the thienoazepine class, which is known for its diverse pharmacological activities, including central nervous system (CNS) modulation, anti-inflammatory effects, and potential anticancer properties. The unique structural features of this molecule, such as the fused thiophene and azepine rings, make it a promising scaffold for the design of novel therapeutic agents.

Recent studies have focused on the synthesis and optimization of ethyl 4H,5H,6H,7H,8H-thieno[3,2-c]azepine-2-carboxylate derivatives to enhance their bioactivity and pharmacokinetic properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications at the carboxylate moiety could significantly improve the compound's binding affinity to specific CNS targets, such as GABA receptors. This finding opens new avenues for the development of anxiolytic and anticonvulsant drugs based on this scaffold.

In addition to its CNS applications, ethyl 4H,5H,6H,7H,8H-thieno[3,2-c]azepine-2-carboxylate has shown promise in oncology research. A preclinical study conducted in 2022 revealed that certain derivatives of this compound exhibit potent inhibitory effects on histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The study reported that these derivatives could induce apoptosis in various cancer cell lines, including breast and lung cancer, with minimal toxicity to normal cells. These results suggest that this compound could serve as a lead structure for the development of next-generation HDAC inhibitors.

The synthetic routes for ethyl 4H,5H,6H,7H,8H-thieno[3,2-c]azepine-2-carboxylate have also been a subject of recent investigation. A 2023 paper in Organic Letters described a novel, high-yield synthesis method using a palladium-catalyzed intramolecular cyclization. This approach not only improves the efficiency of the synthesis but also allows for the introduction of diverse functional groups, enabling further structural diversification of the scaffold. Such advancements are critical for accelerating the drug discovery process and optimizing the compound's pharmacological profile.

Despite these promising developments, challenges remain in the clinical translation of ethyl 4H,5H,6H,7H,8H-thieno[3,2-c]azepine-2-carboxylate-based therapeutics. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the growing body of research underscores the potential of this compound as a versatile platform for drug development. Future studies are expected to explore its applications in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, further expanding its impact on the field of chemical biology and medicine.